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Compound of Interest

Compound Name: 2-Bromoethyl Methyl Sulfone

Cat. No.: B042309

An In-depth Technical Guide to 2-Bromoethyl
Methyl Sulfone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromoethyl Methyl Sulfone, a
bifunctional reagent of interest in organic synthesis and medicinal chemistry. This document
details its chemical identity, structural information, physicochemical properties, and a
representative synthetic protocol.

Chemical Identity and Structure

2-Bromoethyl Methyl Sulfone is an organosulfur compound containing both a sulfone group
and a bromoalkane functionality. These features make it a versatile building block for
introducing the methylsulfonyl ethyl group into various molecular scaffolds.

Compound Name: 2-Bromoethyl Methyl Sulfone

Synonyms: 1-Bromo-2-(methylsulfonyl)ethane[1]

CAS Number: 16523-02-7[1][2]

Molecular Formula: CsH7BrO2S[1][2]
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The molecular structure consists of a central ethyl chain. One carbon atom is attached to a
bromine atom, while the other is bonded to the sulfur atom of a methyl sulfone group (a sulfur
atom double-bonded to two oxygen atoms and single-bonded to a methyl group).

Physicochemical Properties

The key quantitative data for 2-Bromoethyl Methyl Sulfone are summarized in the table
below, providing a quick reference for researchers.

Property Value Source
Molecular Weight 187.055 g/mol [1]
Accurate Mass 185.935 Da [1]
SMILES CS(=0)(=0)CCBr [1]

InChl=1S/C3H7BrO2S/c1-
InChl [1]
7(5,6)3-2-4/h2-3H2,1H3

Synthesis and Experimental Protocols

The synthesis of sulfones is most commonly achieved through the oxidation of the
corresponding sulfide.[3][4] For 2-Bromoethyl Methyl Sulfone, the precursor is (2-bromoethyl)
(methyl)sulfane (also known as 2-bromoethyl methyl sulfide).

General Experimental Protocol: Oxidation of (2-
bromoethyl)(methyl)sulfane

This protocol is a generalized method based on common synthetic routes for sulfones, such as
the oxidation of sulfides using hydrogen peroxide.[4][5]

Objective: To synthesize 2-Bromoethyl Methyl Sulfone by oxidizing (2-bromoethyl)
(methyl)sulfane.

Materials:

e (2-bromoethyl)(methyl)sulfane (CAS: 54187-93-8)
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e Hydrogen Peroxide (H202, 30% solution)

o Glacial Acetic Acid (as catalyst)[5]

» Suitable reaction solvent (e.g., ethyl acetate)

o Reaction vessel (round-bottom flask) with magnetic stirrer and condenser

e Equipment for work-up and purification (separatory funnel, rotary evaporator,
chromatography columns)

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve (2-bromoethyl)(methyl)sulfane in a suitable
solvent like ethyl acetate. Add a catalytic amount of glacial acetic acid.

¢ Oxidation: Slowly add an excess of 30% hydrogen peroxide to the stirred solution. The
addition should be done carefully to control the reaction temperature, which is exothermic.
The reaction is typically maintained at a controlled temperature (e.g., 60-80 °C) for several
hours to ensure complete oxidation.[5]

e Monitoring: The progress of the reaction can be monitored by techniques such as Thin Layer
Chromatography (TLC) or Gas Chromatography (GC) to observe the disappearance of the
starting sulfide and the appearance of the sulfone product.

o Work-up: After the reaction is complete, the mixture is cooled to room temperature. The
excess hydrogen peroxide is carefully quenched. The organic layer is separated, washed
with a suitable aqueous solution (e.g., sodium bicarbonate solution, brine), and dried over an
anhydrous salt (e.g., MgSOa).

 Purification: The solvent is removed under reduced pressure using a rotary evaporator. The
resulting crude product can be purified by recrystallization or column chromatography to
yield pure 2-Bromoethyl Methyl Sulfone.

Applications in Research and Development

2-Bromoethyl Methyl Sulfone serves as a key intermediate in organic synthesis. Its
bifunctional nature allows for a range of chemical transformations.
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 Building Block: It is used as a building block for synthesizing more complex molecules.[6]
The bromo group acts as a good leaving group in nucleophilic substitution reactions, while
the methyl sulfone moiety is a polar, stable group often incorporated into biologically active
compounds to enhance properties like solubility and metabolic stability.[3]

o Medicinal Chemistry: The methyl sulfone group is a common substituent in pharmaceutical
drugs.[3] This reagent provides a direct route to introduce the methylsulfonyl ethyl fragment
into potential drug candidates.

Visualized Workflow: Synthesis Pathway

The following diagram illustrates the logical flow of the synthesis of 2-Bromoethyl Methyl
Sulfone from its sulfide precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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